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Compound of Interest

Compound Name: N-methyl-2-phenoxyethanamine

CAS No.: 37421-04-8

Cat. No.: B1293705

Get Quote

Abstract
This document provides a comprehensive, field-tested protocol for the synthesis of N,N-

Dimethyl-2-phenoxyethanamine, a valuable intermediate in pharmaceutical research, notably in

the development of histone deacetylase inhibitors.[1][2] The procedure is based on the robust

Williamson ether synthesis, a cornerstone of organic chemistry.[3][4] This guide is designed for

researchers and drug development professionals, offering not just a step-by-step methodology

but also the underlying chemical principles, safety protocols, and characterization techniques

required for a successful and reproducible synthesis.

Introduction and Scientific Principle
N,N-Dimethyl-2-phenoxyethanamine serves as a key building block in medicinal chemistry. Its

synthesis is most reliably achieved through the Williamson ether synthesis, a reaction

celebrated for its broad scope and versatility in forming both symmetrical and asymmetrical

ethers.[3][5]

The reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[3][6][7]

The core of this process involves two key stages:
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Deprotonation: A strong base is used to deprotonate a weakly acidic alcohol—in this case,

phenol—to generate a potent nucleophile, the sodium phenoxide ion.

Nucleophilic Attack: The resulting phenoxide attacks an electrophilic alkyl halide, displacing

the halide leaving group and forming the desired ether linkage.

For the synthesis of N,N-Dimethyl-2-phenoxyethanamine, the strategy involves the reaction of

sodium phenoxide with an N,N-dimethyl-substituted ethyl halide. This pathway is generally

preferred over the alternative (reacting sodium 2-(dimethylamino)ethan-1-olate with a

halobenzene) because SN2 reactions are most efficient with primary alkyl halides and are

notoriously difficult to perform on unactivated aryl halides.[5][6]
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Step 1: Phenoxide Formation

Step 2: SN2 Attack

Phenol (Ar-OH)

Sodium Phenoxide (Ar-O⁻Na⁺) Deprotonation

Sodium Hydride (NaH)

H₂ Gas

2-Bromo-N,N-dimethylethanamine
(Br-CH₂CH₂NMe₂)

 SN2 Attack

N,N-Dimethyl-2-phenoxyethanamine
(Ar-O-CH₂CH₂NMe₂) NaBr

 Byproduct
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Setup Inert Atmosphere
(N₂ Balloon, Dry Glassware)
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(0°C)
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in THF

Stir 1 hr at RT
(Sodium Phenoxide Formation)

Add Free Base Halide
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Reflux Reaction Mixture
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Excess NaH

Acid-Base Workup:
1. Extract with HCl (aq)
2. Basify Aqueous Layer

3. Re-extract Product into Ether

Dry, Filter, and Concentrate
Crude Product

Purify by Vacuum Distillation

Characterize Final Product
(NMR, MS)

Click to download full resolution via product page

Figure 2: Step-by-step experimental workflow for the synthesis.
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Protocol Steps:

Part A: Sodium Phenoxide Formation

Inert Atmosphere Setup: Assemble a 500 mL three-neck round-bottom flask equipped with a

magnetic stirrer, a reflux condenser with a nitrogen inlet, and a dropping funnel. Ensure the

entire apparatus is dry.

NaH Preparation: In the fume hood, place the NaH dispersion into the flask. Add 50 mL of

anhydrous hexane and stir for 10 minutes. Stop stirring, allow the NaH to settle, and carefully

remove the hexane supernatant via cannula. This step removes the protective mineral oil.

[8]Repeat once.

Reaction Initiation: Suspend the washed NaH in 100 mL of anhydrous THF and cool the flask

to 0 °C using an ice-water bath.

Phenol Addition: Dissolve the phenol in 50 mL of anhydrous THF and add it to the dropping

funnel. Add the phenol solution dropwise to the stirred NaH suspension over 30 minutes.

Causality Note: This slow addition is critical to control the exothermic reaction and the rate of

hydrogen gas evolution.

Completion: After the addition is complete, remove the ice bath and allow the mixture to stir

at room temperature for 1 hour to ensure complete formation of sodium phenoxide.

Part B: Williamson Ether Synthesis

Free Base Preparation: The alkylating agent, 2-Bromo-N,N-dimethylethanamine, is supplied

as a hydrobromide salt. It must be converted to its free base form before use. Dissolve the

salt in a minimal amount of water, cool in an ice bath, and basify by slowly adding 5 M NaOH

until the pH is >12. Extract the free base into diethyl ether (3 x 50 mL), combine the organic

layers, and dry over anhydrous MgSO₄. Note: This free base is volatile and should be used

immediately without concentration.

SN2 Reaction: Add the ethereal solution of the free base to the dropping funnel and add it

dropwise to the sodium phenoxide suspension at room temperature.
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Reflux: Once the addition is complete, heat the reaction mixture to reflux (~66 °C for THF) for

4-6 hours. The progress can be monitored by Thin-Layer Chromatography (TLC) by

observing the disappearance of the phenol spot.

Part C: Work-up and Purification

Quenching: Cool the flask to 0 °C in an ice bath. Very slowly and carefully, add 10 mL of

isopropanol dropwise to quench any unreacted NaH. Then, add 10 mL of ethanol, followed

by 20 mL of water.

Extraction: Transfer the mixture to a separatory funnel. Perform an acid-base extraction to

isolate the basic amine product. [9] * Add 100 mL of diethyl ether and 100 mL of water.

Shake and separate the layers.

Extract the organic layer with 2 M HCl (3 x 50 mL). The amine product will be protonated

and move into the aqueous layer.

Combine the acidic aqueous layers. Cool in an ice bath and add 5 M NaOH until the

solution is strongly basic (pH > 12), which deprotonates the amine.

Extract the product back into diethyl ether (3 x 75 mL).

Final Isolation: Combine the final organic extracts, wash with brine (1 x 50 mL), dry over

anhydrous MgSO₄, filter, and remove the solvent under reduced pressure to yield the crude

product.

Purification: Purify the resulting pale yellow oil by vacuum distillation to obtain N,N-Dimethyl-

2-phenoxyethanamine as a clear liquid. [9]

Product Characterization
The identity and purity of the final compound should be confirmed using standard analytical

techniques. [9]The product is a liquid at room temperature. Expected Analytical Data:
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Analysis Technique Expected Result

Appearance Pale yellow to light yellow oil. [2]

¹H NMR (CDCl₃)

δ (ppm): 7.35-7.25 (m, 2H, Ar-H), 6.99-6.90 (m,

3H, Ar-H), 4.10 (t, 2H, -O-CH₂-), 2.75 (t, 2H, -

CH₂-N-), 2.35 (s, 6H, -N(CH₃)₂)

¹³C NMR (CDCl₃)

δ (ppm): 158.8 (Ar-C-O), 129.5 (Ar-CH), 120.9

(Ar-CH), 114.6 (Ar-CH), 66.5 (-O-CH₂-), 58.4 (-

CH₂-N-), 45.9 (-N(CH₃)₂)

Mass Spec (ESI+) m/z: 166.12 [M+H]⁺

Purity (GC-MS) >98% [1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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